molecular formula C12H16ClNO2 B6197468 2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride CAS No. 2680528-28-1

2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride

Cat. No.: B6197468
CAS No.: 2680528-28-1
M. Wt: 241.7
InChI Key:
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Description

2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride is a chemical compound with a unique structure that includes a tetrahydronaphthalene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride typically involves the reaction of 5,6,7,8-tetrahydronaphthalene with glycine derivatives under specific conditions. The reaction is usually carried out in the presence of a catalyst and under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as continuous flow synthesis or the use of automated reactors. These methods help in maintaining consistency in product quality and can be optimized for large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a carboxylic acid derivative, while reduction could produce an alcohol .

Scientific Research Applications

2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and influencing various biochemical pathways. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

2-amino-2-(5,6,7,8-tetrahydronaphthalen-2-yl)acetic acid hydrochloride is unique due to the presence of both the amino and acetic acid groups, which confer distinct chemical and biological properties. This dual functionality allows it to participate in a wider range of reactions and interactions compared to its analogs .

Properties

CAS No.

2680528-28-1

Molecular Formula

C12H16ClNO2

Molecular Weight

241.7

Purity

0

Origin of Product

United States

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